Cas no 1608140-48-2 (Endo-BCN-PEG8-NHS ester)

• Product Name: Endo-BCN-PEG8-NHS ester
• CAS No: 1608140-48-2
• MF: C₃₄H₅₄N₂O₁₄
• MW: 714.797571659088
• CID: 3044106
• Update Time: 2025-05-20

Endo-BCN-PEG8-NHS ester Chemical and Physical Properties

Names and Identifiers

• endo-BCN-PEG8-NHS ester
• Endo-BCN-PEG8-NHS ester

• Inchi： 1S/C34H54N2O14/c37-31-7-8-32(38)36(31)50-33(39)9-11-41-13-15-43-17-19-45-21-23-47-25-26-48-24-22-46-20-18-44-16-14-42-12-10-35-34(40)49-27-30-28-5-3-1-2-4-6-29(28)30/h28-30H,3-27H2,(H,35,40)
• InChI Key： GQCGVDZQAWQNHI-UHFFFAOYSA-N
• SMILES： O(C(NCCOCCOCCOCCOCCOCCOCCOCCOCCC(=O)ON1C(CCC1=O)=O)=O)CC1C2CCC#CCCC21

Computed Properties

• Exact Mass: 714.35750440 g/mol
• Monoisotopic Mass: 714.35750440 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 50
• Rotatable Bond Count: 32
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 714.8
• XLogP3: 0.1
• Topological Polar Surface Area: 176

Additional information on Endo-BCN-PEG8-NHS ester

Endo-BCN-PEG8-NHS Ester (CAS 1608140-48-2): A Versatile Click Chemistry Reagent for Bioconjugation

The Endo-BCN-PEG8-NHS ester (CAS 1608140-48-2) represents a cutting-edge compound in the field of bioconjugation and click chemistry. As researchers increasingly seek efficient methods for labeling biomolecules, this reagent has emerged as a powerful tool due to its unique combination of bioorthogonal reactivity and water solubility. The growing interest in antibody-drug conjugates (ADCs), proteomics research, and diagnostic probe development has significantly boosted demand for such specialized reagents.

Structurally, Endo-BCN-PEG8-NHS ester features an endo-bicyclo[6.1.0]nonyne (BCN) group connected to an N-hydroxysuccinimide (NHS) ester through an octaethylene glycol (PEG8) linker. This design provides several advantages: the BCN moiety enables rapid, copper-free click chemistry with azides, while the PEG spacer enhances solubility and reduces steric hindrance. The NHS ester allows for efficient amine coupling to proteins, peptides, and other biomolecules.

Recent advancements in cancer therapeutics and precision medicine have highlighted the importance of Endo-BCN-PEG8-NHS ester in developing targeted therapies. Its application in creating stable bioconjugates with improved pharmacokinetic properties makes it particularly valuable for ADC development. Researchers frequently search for information about its reaction kinetics, optimal conjugation conditions, and storage stability, reflecting the practical challenges in implementing this technology.

The click chemistry capabilities of Endo-BCN-PEG8-NHS ester offer significant advantages over traditional conjugation methods. Unlike copper-catalyzed azide-alkyne cycloadditions, this reagent enables metal-free reactions that are more biocompatible and suitable for live-cell labeling. This feature has made it popular in cell surface engineering and intracellular tracking applications, addressing current research trends in single-cell analysis and super-resolution microscopy.

From a synthetic chemistry perspective, the Endo-BCN-PEG8-NHS ester demonstrates remarkable reaction specificity and high yield in various conditions. Its PEG8 linker provides flexibility that minimizes interference with the biological activity of conjugated molecules, a critical factor in therapeutic protein engineering. Many researchers inquire about its solubility profile (typically >10 mg/mL in DMSO or DMF) and optimal reaction pH (7.0-9.0), which are common practical considerations.

The commercial availability of Endo-BCN-PEG8-NHS ester has expanded significantly in recent years, reflecting its growing importance in biopharmaceutical research. Quality parameters such as purity (>95%), storage conditions (-20°C), and handling precautions (protection from moisture) are frequently searched topics, indicating the need for reliable technical information. The compound's stability (typically 6-12 months when properly stored) makes it practical for various research timelines.

Emerging applications in nanomedicine and theranostics have further increased interest in Endo-BCN-PEG8-NHS ester. Its ability to create multifunctional conjugates that combine targeting, imaging, and therapeutic components addresses current demands in personalized medicine. The reagent's compatibility with microfluidic synthesis platforms also makes it suitable for high-throughput screening approaches that are revolutionizing drug discovery.

Comparative studies between Endo-BCN-PEG8-NHS ester and similar reagents (such as DBCO or TCO derivatives) often focus on their respective reaction rates, biocompatibility, and conjugation efficiency. The endo-BCN configuration generally offers faster kinetics than strained alkenes while maintaining excellent specificity, making it particularly valuable for time-sensitive applications like in vivo imaging.

From a commercial perspective, the market for click chemistry reagents like Endo-BCN-PEG8-NHS ester is projected to grow significantly, driven by increasing R&D investments in biologics development and diagnostic technologies. Price comparisons, bulk purchasing options, and custom synthesis services are common search queries, reflecting both academic and industrial interest in this compound.

Quality control aspects of Endo-BCN-PEG8-NHS ester are crucial for reproducible results. Analytical techniques such as HPLC, mass spectrometry, and NMR are typically used to verify purity and confirm successful conjugations. The availability of certified reference materials and technical support from suppliers significantly impacts researcher satisfaction and experimental outcomes.

The future development of Endo-BCN-PEG8-NHS ester and related compounds will likely focus on improving water solubility further, enhancing storage stability, and developing kit formulations for specific applications. As the field of bioorthogonal chemistry continues to evolve, this reagent remains at the forefront of enabling innovative approaches in biological research and therapeutic development.